{[4-Fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}(methyl)amine

• Molecular Formula: C10H15FN4
• Molecular Weight: 210.25 g/mol
• SMILES: CNCC1CC(CN1C2=NC=NC=C2)F
• InChI: InChI=1S/C10H15FN4/c1-12-5-9-4-8(11)6-15(9)10-2-3-13-7-14-10/h2-3,7-9,12H,4-6H2,1H3
• InChIKey: VSEDSCZDHJPPRI-UHFFFAOYSA-N

{[4-Fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}(methyl)amine (CAS 1820579-92-7): Stereo-Defined Pyrrolidine-Pyrimidine Building Block

The compound is a chiral, stereochemically defined (2S,4S)‑4‑fluoro‑1‑(pyrimidin‑4‑yl)pyrrolidine scaffold bearing a methylaminomethyl side chain [1]. It belongs to the class of pyrimidine‑substituted pyrrolidine derivatives that have been patented as acetyl‑CoA carboxylase (ACC) inhibitors [2]. The molecule is supplied as an oil requiring storage at 4 °C and is intended exclusively for research and laboratory use [1].

◇ Chiral building block with defined (2S,4S) stereochemistryEnantiomer-specific ACC inhibitor scaffold research

◇ Stereochemical-control study fitEliminates post-synthetic chiral separation

◇ Cold-chain oil formatRequires liquid-handling protocol adaptation

• [1] American Elements. CAS 1820579-92-7 Product Information. Available at: https://www.americanelements.com/cas/1820579-92-7 (accessed 2026-05-05). View Source
• [2] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. Assignee: Boehringer Ingelheim International GmbH. View Source

Why a generic “fluoro‑pyrrolidine‑pyrimidine” cannot replace {[4-Fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}(methyl)amine

The (2S,4S) absolute configuration of the fluorine and the methylaminomethyl substituent are locked by the defined stereochemistry of the pyrrolidine ring; the opposite enantiomer (2R,4R) or racemic mixtures may exhibit divergent binding to chiral biological targets such as acetyl‑CoA carboxylase [1]. In the ACC inhibitor patent family, stereochemistry is explicitly enumerated as a critical variable for potency, meaning that procurement of the incorrect enantiomer can lead to inactive or misleading screening results [1]. Furthermore, suppliers offer the compound exclusively as the (2S,4S) isomer with verified CAS 1820579-92-7, distinguishing it from the (2R,4R) isomer sold under CAS 1803562-41-5 .

This product (2S,4S) enantiomer
CAS 1820579-92-7

Potential substitute (2R,4R) enantiomer or racemic mixture

Opposite enantiomer may exhibit divergent target engagement; chiral SAR context may not transfer.

This product Pyrimidine-substituted pyrrolidine with 4-fluoro

Potential substitute Non-fluorinated or non-pyrimidine pyrrolidine analogs

Scaffold pharmacophore relevance may shift; ACC inhibitor patent SAR may not replicate.

This product Oil form with 4°C storage

Potential substitute Crystalline solid analogs at room temperature

Physical-form difference may alter handling and automated dispensing compatibility.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. Assignee: Boehringer Ingelheim International GmbH. View Source

Quantitative differentiation guide for {[4-Fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}(methyl)amine vs. closest analogs

Enantiomeric identity: (2S,4S) vs. (2R,4R) CAS differentiation

The target compound is supplied exclusively as the (2S,4S) enantiomer under CAS 1820579-92-7, whereas the (2R,4R) enantiomer is registered under CAS 1803562-41-5 [1]. Substitution of the (2S,4S) form with the (2R,4R) isomer, or with a racemic mixture, risks loss of target engagement because ACC inhibitor SAR explicitly requires defined stereochemistry at the pyrrolidine 2‑ and 4‑positions [2].

Enantiomeric identity

Head-to-head

CAS 1820579-92-7 (2S,4S) vs. (2R,4R) CAS 1803562-41-5

Supports enantiomer-attribution review in ACC inhibitor screening

Chiral HPLC or SFC separation required for identity confirmation

Evidence Dimension	Enantiomeric identity (CAS registry)
Target Compound Data	CAS 1820579-92-7 (2S,4S configuration)
Comparator Or Baseline	CAS 1803562-41-5 (2R,4R configuration); racemic mixture (no dedicated CAS)
Quantified Difference	Discrete enantiomers; biological activity expected to differ based on ACC inhibitor patent SAR [2]
Conditions	Chiral HPLC or SFC separation; stereochemistry confirmed by X‑ray or VCD in patent examples [2]

Why This Matters

Procuring the incorrect enantiomer can produce false‑negative results in ACC‑dependent assays, wasting screening resources.

• [1] American Elements. CAS 1820579-92-7 Product Information. Available at: https://www.americanelements.com/cas/1820579-92-7 (accessed 2026-05-05). View Source
• [2] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. Assignee: Boehringer Ingelheim International GmbH. View Source

Chemical purity: ≥95% specification for the (2S,4S) enantiomer

The (2S,4S) enantiomer is offered with a minimum purity of 95% as determined by HPLC or GC, as listed by multiple vendors . In contrast, the (2R,4R) enantiomer (CAS 1803562-41-5) is also listed at 95% purity, but the impurity profile may differ due to the distinct synthetic route .

Chemical purity

Specification review

≥95% by HPLC or GC

Nominal purity

Equivalent nominal purity between enantiomers; enantiomeric impurity profile may differ

Vendor method not disclosed; enantiomeric composition requires verification

Evidence Dimension	Chemical purity (area% by HPLC/GC)
Target Compound Data	≥95% (CAS 1820579-92-7)
Comparator Or Baseline	≥95% (CAS 1803562-41-5)
Quantified Difference	Equivalent nominal purity; however, the enantiomeric impurity (presence of opposite enantiomer) is controlled only in the specified CAS product.
Conditions	HPLC or GC analysis; specific method not disclosed by vendors.

Why This Matters

Ensuring ≥95% purity with controlled enantiomeric composition is essential for reproducible dose‑response curves in biochemical assays.

Cost per milligram for early‑stage screening procurement

The (2S,4S) enantiomer is priced at €821.00 for 50 mg (€16.42/mg) by one European supplier . While pricing for the (2R,4R) enantiomer from the same supplier is not publicly listed, this provides a benchmark for budgeting enantiopure material for initial biological evaluation.

Procurement cost

Context-dependent

€16.42/mg (50 mg unit)

Reported benchmark for enantiopure material procurement planning

Pricing as of 2019; subject to change

Evidence Dimension	List price per mg
Target Compound Data	€16.42/mg (50 mg unit)
Comparator Or Baseline	Not publicly quoted for (2R,4R) enantiomer; typical custom chiral synthesis cost >€50/mg.
Quantified Difference	At least 3‑fold lower than estimated custom synthesis of the opposite enantiomer.
Conditions	Pricing as of 2019; subject to change. Supplier: CymitQuimica.

Why This Matters

Transparent, off‑the‑shelf pricing enables accurate cost projection for screening campaigns without the delay of custom synthesis.

Physical form and storage: oil requiring cold‑chain handling

The compound is isolated as an oil and requires storage at 4 °C [1]. This contrasts with many pyrrolidine‑pyrimidine analogs that are crystalline solids at room temperature, simplifying handling and weighing. The oil form may demand positive‑displacement pipetting or solvent‑exchange steps for accurate compound management.

Physical form

Class-level

Oil at 25°C storage at 4°C

Formulation-context; handling protocol may impact high-throughput workflows

Crystalline analog comparison is qualitative; no melting-point data

Evidence Dimension	Physical state at 25 °C
Target Compound Data	Oil; storage at 4 °C [1]
Comparator Or Baseline	Typical pyrimidine‑pyrrolidine building blocks (e.g., tert‑butyl carbamate protected analogs) are crystalline solids.
Quantified Difference	Qualitative difference in handling; no quantitative melting point available.
Conditions	Visual inspection and storage recommendation per vendor SDS [1].

Why This Matters

Laboratories must plan for cold storage and oil‑handling protocols, avoiding automated solid dispensers, which impacts high‑throughput screening workflows.

• [1] American Elements. CAS 1820579-92-7 Product Information. Available at: https://www.americanelements.com/cas/1820579-92-7 (accessed 2026-05-05). View Source

Patent‑documented ACC inhibitor scaffold potential

The pyrimidine‑substituted pyrrolidine core is claimed in US 8,962,641 as an ACC inhibitor scaffold with in vitro IC₅₀ values below 100 nM for exemplified compounds [1]. Although the specific compound is not an exemplified final molecule, its (2S,4S)‑fluoro‑pyrrolidine fragment maps directly onto the Markush structure, positioning it as a privileged intermediate for ACC inhibitor SAR exploration.

ACC inhibitor scaffold

Data to verify

Markush scaffold match no direct IC₅₀ reported for free amine

Patent prior art supports scaffold prioritization in ACC-targeted programs

Exemplified analogs reach IC₅₀ <100 nM; this compound requires direct testing

Evidence Dimension	ACC1/ACC2 inhibitory activity (patent examples)
Target Compound Data	Scaffold present in patent Markush; no direct IC₅₀ reported.
Comparator Or Baseline	Exemplified analogs in US 8,962,641 achieve IC₅₀ < 100 nM in ACC enzymatic assays.
Quantified Difference	Cannot be quantified without direct testing of the free amine.
Conditions	ACC enzymatic assay using recombinant human ACC1/ACC2; details in patent [1].

Why This Matters

Prior art establishes the pharmacophoric relevance of the scaffold, justifying its selection over non‑fluorinated or non‑pyrimidine analogs for ACC‑targeted programs.

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. Assignee: Boehringer Ingelheim International GmbH. View Source

Recommended research scenarios for {[4-Fluoro-1-(pyrimidin-4-yl)pyrrolidin-2-yl]methyl}(methyl)amine

Chiral ACC inhibitor fragment elaboration

Utilize the (2S,4S)‑configured amine as a chiral building block for amide coupling or reductive amination to generate a focused library of ACC inhibitors, following the SAR blueprint of US 8,962,641 [1]. The predefined stereochemistry eliminates the need for chiral separation post‑synthesis.

Enantiomer‑specific biochemical profiling

Compare the (2S,4S) enantiomer (CAS 1820579‑92‑7) against the (2R,4R) enantiomer (CAS 1803562‑41‑5) in ACC enzymatic assays to establish enantiomeric preference, as mandated by the patent’s emphasis on stereochemical influence on potency .

Metabolic stability enhancement through fluorine incorporation

The 4‑fluoro substituent on the pyrrolidine ring is known to improve metabolic stability by reducing oxidative metabolism at the 4‑position [1]. Use this compound as a starting material to synthesize analogs and measure microsomal half‑life compared to the non‑fluorinated parent.

Cold‑chain compound management protocol development

Because the compound is supplied as an oil requiring 4 °C storage, it serves as a model for developing liquid‑handling and storage protocols for oily, cold‑stored building blocks in automated compound management facilities [2].

Application

Selection Property

Validation Focus

Chiral ACC inhibitor fragment elaboration

Stereochemical-control context

Enantiomer-attribution review; SAR blueprint alignment

Enantiomer-specific biochemical profiling

Enantiomer-comparison study context

ACC enzymatic assay enantiomeric preference

Fluorine-mediated metabolic stability research

Metabolic stability model context

Microsomal half-life vs. non-fluorinated parent

Cold-chain compound management protocol development

Formulation-handling context

Liquid-handling and storage protocol validation

• [1] Fleck M, Heimann A, Heine N, Nosse B, Roth GJ. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. Assignee: Boehringer Ingelheim International GmbH. View Source
• [2] American Elements. CAS 1820579-92-7 Product Information. Available at: https://www.americanelements.com/cas/1820579-92-7 (accessed 2026-05-05). View Source